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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the target identification and
validation of LEB-03-145, a novel deubiquitinase-targeting chimera (DUBTAC). The information
presented is collated from the primary scientific literature to support further research and
development in the field of targeted protein stabilization.

Introduction to LEB-03-145

LEB-03-145 is a chemical probe designed to induce the stabilization of the WEEL1 kinase, a
critical regulator of the G2/M cell cycle checkpoint. It is classified as a WEE1 DUBTAC, a
heterobifunctional molecule that recruits a deubiquitinase to a specific protein target, thereby
preventing its proteasomal degradation.

Structurally, LEB-03-145 is composed of three key components:

e AWEELI1 Ligand: The molecule utilizes AZD1775 (Adavosertib), a known and potent inhibitor
of WEEL1 kinase.
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o A Deubiquitinase Recruiter: It incorporates EN523, a covalent ligand that engages the
deubiquitinase OTUBL.

e ALinker: A C5 alkyl linker connects the WEEL1 ligand and the OTUBL recruiter, optimizing the
formation of a ternary complex between WEE1, OTUB1, and LEB-03-145.

The primary research describing LEB-03-145 and the DUBTAC platform was published by
Henning NJ, et al. in Nature Chemical Biology in 2022, titled "Deubiquitinase-targeting
chimeras for targeted protein stabilization."

Target Identification and Mechanism of Action

The designated target of LEB-03-145 is the WEE1 G2 checkpoint kinase. The mechanism of
action is not based on the inhibition of WEEL1's kinase activity, but rather on its stabilization at
the protein level.

The validation of this mechanism was demonstrated through a series of experiments that
showed LEB-03-145 and its analogs could increase the intracellular levels of WEEL1 protein.
This targeted protein stabilization is achieved by hijacking the cellular deubiquitination
machinery. The EN523 component of LEB-03-145 binds to the deubiquitinase OTUB1, and the
AZD1775 moiety binds to WEEL. This induced proximity facilitates the removal of ubiquitin
chains from WEE1 by OTUB1, sparing it from degradation by the proteasome and leading to its
accumulation in the cell.

Signaling Pathway and Experimental Workflow

The development and validation of LEB-03-145 involved a logical experimental workflow
designed to test the hypothesis of targeted protein stabilization.

DUBTAC Conceptual Workflow

The core concept of the DUBTAC platform is to link a target-binding ligand to a DUB-recruiting
ligand. This workflow illustrates the progression from conceptualization to experimental
validation.
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Conceptual Workflow of DUBTAC Development

Design Phase

Identify Target Protein Select Deubiquitinase
(e.g., WEE1) (e.g., OTUB)
Select Target Ligand Select DUB Recruiter
(e.g., AZD1775) (e.g., EN523)

'

Design Linker
(e.g., C5 Alkyl)

Synthesis & Validation

Synthesize DUBTAC
(LEB-03-145)

l

Treat Cells with DUBTAC
(HEP3B cells)

l

Analyze Target Protein Levels
(Western Blot)
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LEB-03-145 Mechanism of Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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